N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-(cyclohexylmethyl)-2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C21H27N3O3S/c1-27-18-9-5-8-16(10-18)14-28-21-23-17(12-20(26)24-21)11-19(25)22-13-15-6-3-2-4-7-15/h5,8-10,12,15H,2-4,6-7,11,13-14H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key: CTVULHQXTZMIQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NC(=CC(=O)N2)CC(=O)NCC3CCCCC3
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H27N3O3S and its molecular weight is 401.53. The purity is usually 95%.
BenchChem offers high-quality N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis and Medicinal Chemistry

N-(cyclohexylmethyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is involved in the synthesis of novel heterocyclic compounds, which are used in various medicinal chemistry applications. For example, it has been used in the synthesis of compounds with anti-inflammatory and analgesic properties, as well as in the development of novel antimicrobial agents (Abu‐Hashem et al., 2020), (Morsi et al., 2016).

2. Antimicrobial Research

The compound has been found to have antimicrobial properties. Research has shown that derivatives of this compound have significant activity against a range of bacteria and fungi, making them potential candidates for treating microbial infections (Krátký et al., 2017).

3. Antitumor Activity

There is significant research interest in the antitumor potential of derivatives of this compound. Studies have shown that certain derivatives exhibit notable antitumor activities, making them subjects of interest in cancer research (Soylem et al., 2016), (Shams et al., 2010).

4. Pharmaceutical Development

The compound and its derivatives are being researched for their potential pharmaceutical applications. This includes their use in the development of novel drugs with specific therapeutic targets, such as enzyme inhibitors or receptor antagonists (Artico et al., 1997), (Dong et al., 2016).